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Compound of Interest

Compound Name:
4-(4-Bromo-2-

formylphenoxy)benzonitrile

Cat. No.: B13017552

Get Quote

Strategic Overview & Chemical Context
Phenoxy benzonitriles consist of two benzene rings linked by an ether oxygen, with one ring

bearing a nitrile (-CN) group. Unlike aliphatic nitriles (e.g., acetonitrile), aromatic nitriles

possess a distinct toxicological profile.

The "Cyanide Myth" vs. Operational Reality: A common misconception in safety planning is

treating all nitriles as immediate cyanide donors in vivo.

Aliphatic Nitriles: Often undergo

-carbon hydroxylation by Cytochrome P450, leading to unstable cyanohydrins that
spontaneously release cyanide.

Aromatic Nitriles (Phenoxy Benzonitriles): The

-carbon is part of the aromatic ring, preventing this specific metabolic activation.
Consequently, acute cyanide poisoning from metabolic breakdown is less likely than with
aliphatic analogues.
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The Real Hazard: The primary risks are thermal decomposition (releasing HCN gas) and

direct tissue irritation/sensitization.

Physicochemical & Toxicological Profile[1][2][3][4]
[5]
The following data aggregates specifications for the two most common isomers used in drug

development.

Property 3-Phenoxybenzonitrile 4-Phenoxybenzonitrile

CAS Number 100-47-0 3096-81-9

Physical State
Liquid (viscous) or Low MP

Solid
Solid (Crystalline)

Melting Point ~15–18 °C (often supercools) 44–46 °C

Boiling Point 191 °C >300 °C (Decomposes)

Flash Point >110 °C (Closed Cup) >110 °C

GHS Classification Acute Tox. 4 (Oral/Dermal) Acute Tox. 4; Skin Irrit. 2

Incompatibility Strong Oxidizers, Strong Acids
Strong Oxidizers, Strong

Bases

Key Toxicological Endpoints:

Acute Toxicity: LD50 (Oral, Rat) is typically range-bound between 800–1500 mg/kg [1].

Sensitization: The phenoxy moiety can act as a hapten; repeated dermal exposure may lead

to allergic contact dermatitis.

Thermal Instability: At temperatures >250°C, the nitrile group can undergo homolytic

cleavage or hydrolysis if moisture is present, releasing Hydrogen Cyanide (HCN) and

Nitrogen Oxides (NOx) [2].

Mechanism of Hazard: Thermal vs. Metabolic
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The following diagram illustrates the divergent pathways of hazard generation. While metabolic

processing favors detoxification (hydrolysis to benzoic acids), thermal events trigger

catastrophic failure (HCN release).
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Figure 1: Divergent fate of phenoxy benzonitriles. Note that unlike aliphatic nitriles, the

aromatic nitrile bond resists metabolic release of cyanide, but thermal stress poses an

immediate HCN risk.

Engineering Controls & Personal Protective
Equipment (PPE)[3]
Hierarchy of Controls

Elimination: Use pre-functionalized benzoic acids if the nitrile is not chemically essential.

Engineering: All handling of solids (weighing) and liquids (transfer) must occur within a

certified chemical fume hood operating at face velocity 80–100 fpm.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b13017552/docs?utm_src=pdf-body-img#technical-guide-safety-handling-and-risk-management-of-phenoxy-benzonitriles
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13017552?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Administrative: Designate "Nitrile Awareness Areas" with specific spill kits.

PPE Selection Protocol
The lipophilic nature of the phenoxy group facilitates skin absorption. Standard latex gloves are

insufficient.

PPE Category Specification Rationale

Hand Protection
Nitrile (Double Gloved) or

Laminate (Silver Shield)

Standard nitrile (4 mil) has <15

min breakthrough for aromatic

solvents. Double gloving

provides a "sacrificial" outer

layer. Laminate is required for

prolonged immersion [3].

Respiratory
P100/OV Cartridge (if outside

hood)

Protection against particulates

(solids) and organic vapors.

Eye Protection Chemical Goggles

Safety glasses are insufficient

due to the risk of crystalline

dust ingress or liquid splash.

Body Defense Tyvek Lab Coat

Cotton coats absorb lipophilic

nitriles, holding the toxin

against the skin.

Safe Handling & Experimental Workflow
Protocol: Solid Handling (4-Phenoxybenzonitrile)

Static Control: The crystalline solid is prone to static charge. Use an ionizing blower or anti-

static weighing boat.

Weighing:

Place balance inside the fume hood.

If balance is external, tare the vial, move to hood, add solid, cap tightly, and return to

balance. Never open the container outside the hood.
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Solubilization: Dissolve the solid immediately in the reaction solvent (e.g., DCM, THF) to

reduce dust hazard.

Protocol: Liquid Handling (3-Phenoxybenzonitrile)
Transfer: Use positive displacement pipettes or glass syringes. Avoid pouring to prevent

dripping.

Quenching Reactions:

Do not acidify reaction mixtures containing unreacted nitrile at high temperatures (risk of

hydrolysis to amide/acid or HCN evolution if strong acid is used).

Quench under basic conditions (NaOH) where possible to favor hydrolysis to the

carboxylate salt.

Waste Disposal[3][7][8][9][10][11][12][13][14]
Segregation: Segregate as "Toxic Organic Waste."

Labeling: Clearly mark "Contains Nitriles – DO NOT ACIDIFY" to prevent downstream

accidents in waste consolidation.

Emergency Response & First Aid
Scenario A: Thermal Decomposition / Fire

Hazard: Release of HCN gas.[1]

Action: Evacuate lab immediately. Activate fire alarm.

Firefighting: Use Dry Chemical, CO2, or Foam.[1][2] Do not use water jet (may spread the

lipophilic chemical).

Responders: Must wear SCBA.

Scenario B: Dermal Exposure[5][12]
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Immediate Drench: Wash with soap and copious water for 15 minutes.[2][3] Lipophilic

compounds require soap; water alone is ineffective.

Assessment: If skin reddens or systemic symptoms (headache, dizziness) appear, seek

medical attention.

Note to Physician: Treat as aromatic nitrile exposure. While cyanide antidotes

(hydroxocobalamin) are standard for nitrile poisoning, clinical presentation may be delayed.

Monitor for methemoglobinemia.

Decision Logic for Spills
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Spill Detected
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Figure 2: Decision matrix for spill response. Note the prohibition of paper towels for liquid spills

(which increase surface area for evaporation) and the requirement for wet-wiping solids to

suppress dust.

Regulatory & Transport Information
US DOT / IATA:
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UN Number: UN 3439 (Nitriles, solid, toxic, n.o.s.) or UN 3276 (Nitriles, liquid, toxic,

n.o.s.).

Class: 6.1 (Toxic Substance).[4]

Packing Group: III (Low to Medium Danger).

TSCA (USA): Most research analogs are TSCA-exempt for R&D use only. Commercial

scaling requires Pre-Manufacture Notice (PMN).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. ICSC 1103 - BENZONITRILE [chemicalsafety.ilo.org]

2. chemicalbook.com [chemicalbook.com]

3. static.cymitquimica.com [static.cymitquimica.com]

4. assets.thermofisher.com [assets.thermofisher.com]

5. 4-苯氧基苯甲腈 96% | Sigma-Aldrich [sigmaaldrich.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB25364~~PDF~~MTR~~CGV4~~EN~~2025-09-22%2019:52:21~~4-Phenoxybenzonitrile~~
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.sigmaaldrich.com%2FUS%2Fen%2Fsds%2Faldrich%2F596836
https://www.sigmaaldrich.com/HK/zh/product/aldrich/527769
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubchem.ncbi.nlm.nih.gov%2Fcompound%2FBenzonitrile
https://www.fishersci.com/store/msds?partNumber=AAA15821&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.thermofisher.com%2Fus%2Fen%2Fhome%2Flife-science%2Flab-equipment%2Flab-safety%2Fprotective-gloves.html
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=1103&p_version=2&p_lang=en
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.ilo.org%2Fdyn%2Ficsc%2Fshowcard.display%3Fp_card_id%3D1103
https://www.benchchem.com/product/b13017552?utm_src=pdf-custom-synthesis#bc-rfq
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=1103&p_version=2&p_lang=en
https://www.chemicalbook.com/msds/4-4-bromo-3-hydroxymethyl-phenoxy-benzonitrile.pdf
https://static.cymitquimica.com/products/IN/pdf/sds-DA00382V.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB25364~~PDF~~MTR~~CGV4~~EN~~2025-09-22%2019:52:21~~4-Phenoxybenzonitrile~~
https://www.sigmaaldrich.com/HK/zh/product/aldrich/527769
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13017552?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Technical Guide: Safety, Handling, and Risk
Management of Phenoxy Benzonitriles]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13017552/docs#technical-guide-safety-handling-and-
risk-management-of-phenoxy-benzonitriles]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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